2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide is a cyanoenamide derivative featuring a pyrazole core substituted with pyridin-3-yl and phenyl groups. Its structure includes:
- α,β-unsaturated cyanoenamide backbone: Imparts electrophilicity, enabling interactions with biological nucleophiles.
- 1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl substituent: Combines aromatic and heteroaromatic systems for diverse binding interactions.
Properties
IUPAC Name |
2-cyano-N-(2,6-dimethylphenyl)-3-(1-phenyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-enamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N5O/c1-18-8-6-9-19(2)24(18)29-26(32)21(15-27)14-22-17-31(23-11-4-3-5-12-23)30-25(22)20-10-7-13-28-16-20/h3-14,16-17H,1-2H3,(H,29,32) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWTYGWDDCIGOA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=CC2=CN(N=C2C3=CN=CC=C3)C4=CC=CC=C4)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide , known for its complex structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound, drawing on diverse sources to provide a comprehensive overview.
Chemical Structure
The chemical structure of the compound can be represented as follows:
This structure features a cyano group, a dimethylphenyl moiety, and a pyrazole ring, which are critical for its biological activity.
Synthesis
The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route includes the following steps:
- Formation of the pyrazole ring via hydrazine derivatives.
- Introduction of the cyano group through nucleophilic substitution.
- Coupling reactions to attach the dimethylphenyl and pyridinyl groups.
Anticancer Activity
Recent studies have indicated that compounds similar to 2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide exhibit significant anticancer properties. For instance, a related compound demonstrated an IC50 value of 0.03 mM against cancer cell lines, suggesting potent cytotoxic effects .
The biological activity is primarily attributed to the compound's ability to interact with specific cellular pathways:
- PPARγ Agonism : The compound has been shown to act as a partial agonist for PPARγ receptors, which play a crucial role in regulating glucose metabolism and fat cell differentiation .
- Inhibition of Cell Proliferation : Studies indicate that these compounds can inhibit cell proliferation by inducing apoptosis in cancer cells through various signaling pathways .
Data Table: Biological Activities
| Activity Type | IC50 Value (µM) | Reference |
|---|---|---|
| Anticancer | 0.03 | |
| PPARγ Agonism | Not specified | |
| Apoptosis Induction | Not specified |
Case Studies
- Study on Anticancer Properties : A recent investigation into similar compounds revealed that they significantly inhibited tumor growth in xenograft models. The study highlighted that these compounds could be developed into therapeutic agents for treating specific types of cancer .
- Metabolic Effects : Another study focused on the metabolic effects of PPARγ agonists derived from pyrazole compounds, showing promising results in improving insulin sensitivity in diabetic models .
Comparison with Similar Compounds
Notes
Limitations : Direct pharmacological data for the target compound are absent in the provided evidence; inferences are drawn from structural analogs.
Synthetic Routes : The Claisen Schmidt-Suzuki coupling () and reflux with ammonium acetate () are viable methods for synthesizing pyrazole derivatives.
Further Research : Comparative studies on pyridin-3-yl vs. pyridin-4-yl substituents () could clarify structure-activity relationships.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
